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Compound of Interest

Compound Name: N-Benzyl-N-Cbz-glycine

Cat. No.: B1676983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Benzyloxycarbonyl-glycine (N-

Cbz-glycine), a critical building block in peptide synthesis and various applications within drug

development and biochemical research. This document details its chemical identity, spectral

properties, and a standard synthesis protocol.

Chemical Identity and Properties
N-Cbz-glycine is a derivative of the amino acid glycine where the amino group is protected by a

benzyloxycarbonyl (Cbz or Z) group. This protection is vital in peptide synthesis to prevent

unwanted side reactions.
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Identifier Value

Compound Name N-Benzyloxycarbonyl-glycine

Synonyms N-Cbz-glycine, Z-Gly-OH, Carbobenzoxyglycine

CAS Number 1138-80-3[1][2]

Molecular Formula C₁₀H₁₁NO₄[1][2]

Molecular Weight 209.20 g/mol [1][3]

Appearance White crystalline powder[1]

Solubility Soluble in methanol, insoluble in water.[4]

Spectral Data
The following tables summarize the key spectral data for N-Cbz-glycine, providing essential

information for its characterization.

¹H NMR Spectral Data
The ¹H NMR spectrum provides information on the hydrogen atoms in the molecule.

Chemical Shift
(ppm)

Multiplicity Integration Assignment

12.6 s 1H -COOH

7.58 t, J=6.2 Hz 1H -NH

7.37 - 7.32 m 5H Aromatic (C₆H₅)

5.047 s 2H -CH₂- (benzyl)

3.684 d, J=6.2 Hz 2H -CH₂- (glycine)

Solvent: DMSO-d₆,

Frequency: 400

MHz[5]
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¹³C NMR Spectral Data
The ¹³C NMR spectrum provides information on the carbon skeleton of the molecule.

Chemical Shift (ppm) Assignment

171.5 C=O (acid)

156.8 C=O (carbamate)

137.2 C (aromatic, quaternary)

128.5 CH (aromatic)

127.9 CH (aromatic)

127.8 CH (aromatic)

65.7 -CH₂- (benzyl)

43.5 -CH₂- (glycine)

Solvent: Not specified in the available public

data.

Mass Spectrometry Data
Mass spectrometry provides information on the mass-to-charge ratio of the molecule and its

fragments.
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m/z Relative Intensity (%) Fragment

209 1.7 [M]⁺

108 100.0 [C₇H₈O]⁺

107 67.7 [C₇H₇O]⁺

91 46.1 [C₇H₇]⁺

79 99.8 [C₆H₇]⁺

77 50.2 [C₆H₅]⁺

Method: Electron Ionization

(EI)[5]

Experimental Protocols
Synthesis of N-Cbz-glycine
This protocol describes a common method for the synthesis of N-Cbz-glycine from glycine and

benzyl chloroformate.

Materials:

Glycine

2 M Sodium hydroxide (NaOH) solution

Benzyl chloroformate (Cbz-Cl)

4 M Sodium hydroxide (NaOH) solution

Diethyl ether

Concentrated hydrochloric acid (HCl)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:
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Dissolve glycine (0.1 mol) in 50 mL of 2 M aqueous sodium hydroxide solution.

Cool the solution to 0°C in an ice bath.

Simultaneously add benzyl chloroformate (1.2 equivalents) and 25 mL of 4 M aqueous

sodium hydroxide solution dropwise to the glycine solution over a period of 30 minutes,

maintaining the temperature at 0°C.

Stir the mixture for an additional 10 minutes at 0°C, then allow it to warm to room

temperature.

Extract the aqueous solution twice with diethyl ether to remove any unreacted benzyl

chloroformate.

Acidify the aqueous layer to a pH of 1 with concentrated hydrochloric acid.

A precipitate of N-Cbz-glycine will form. Filter the precipitate, wash it with a small amount of

cold water, and dry it to obtain the final product.

Mandatory Visualizations
The following diagrams illustrate key aspects of the synthesis and structure of N-Cbz-glycine.

Reactants

Reaction Conditions Work-up

Glycine

0°C, then RT
Aqueous Solution

Benzyl
Chloroformate

NaOH (aq)

Ether ExtractionReaction Mixture Acidification (HCl)
Aqueous Layer

Filtration & Drying
Precipitate N-Cbz-glycine

(Product)
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Click to download full resolution via product page

Caption: Workflow for the synthesis of N-Cbz-glycine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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